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Compound of Interest

Compound Name: Dicrotophos

Cat. No.: B1670484 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling of Dicrotophos in a laboratory setting. Adherence to these procedural guidelines is

critical for ensuring personnel safety and regulatory compliance.

Dicrotophos is a highly toxic organophosphate insecticide that poses significant health risks

upon exposure.[1][2] It is a potent cholinesterase inhibitor, meaning it can overstimulate the

nervous system, leading to a range of symptoms from headache and dizziness to severe

respiratory distress and death.[1][3] The substance can be fatal if swallowed, inhaled, or

absorbed through the skin.[1][4] Therefore, stringent safety measures are imperative.

Recommended Personal Protective Equipment (PPE)
and Exposure Limits
The following table summarizes the required PPE and established occupational exposure limits

for Dicrotophos. It is legally required to follow all PPE instructions on the product label.[5]
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Parameter Specification Source

Occupational Exposure Limits

NIOSH REL (10-hr TWA) 0.25 mg/m³ [6][7]

OSHA PEL (8-hr TWA) 0.25 mg/m³ [7]

ACGIH TLV (8-hr TWA)
0.05 mg/m³ (inhalable fraction

and vapor)
[7][8]

Respiratory Protection

A NIOSH-approved respirator

is required, especially when

handling the substance outside

of a certified chemical fume

hood or in case of insufficient

ventilation.[4][8]

[4][8]

Eye and Face Protection

Chemical splash goggles and

a face shield are necessary if

there is a risk of splashing.[8]

[9]

[8][9]

Hand Protection

Chemical-resistant gloves

(e.g., barrier laminate, butyl

rubber, nitrile rubber,

neoprene, or Viton) are

mandatory.[5][9][10] Do not

use leather or fabric gloves.

[10]

[5][9][10]

Body Protection

A chemical-resistant apron,

worn over a long-sleeved shirt

and long pants or coveralls, is

required.[9] For significant spill

risk, a chemical-resistant suit

may be necessary.

[9]

Footwear Chemical-resistant boots or

shoe coverings must be worn.

[9]
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Pant legs should be worn

outside of the boots.[9]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize risk. The following

workflow outlines the key steps from preparation to final disposal of Dicrotophos waste.
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Caption: Workflow for Safe Handling and Disposal of Dicrotophos.
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Experimental Protocols
Decontamination Procedure
In the event of a spill or at the conclusion of work, all surfaces and equipment must be

thoroughly decontaminated.

Initial Spill Containment: For liquid spills, use an absorbent material like sand or sawdust to

contain the spill.[11]

Decontamination Solution: Prepare a 10% solution of sodium hydroxide (lye) or sodium

carbonate (washing soda) in water.[11][12] Organophosphates like Dicrotophos can be

effectively decomposed by these alkaline solutions.[11][12]

Application: Apply the decontamination solution to the affected area, allowing for sufficient

contact time.

Washing: Thoroughly scrub the area with soap and water.[11]

Rinsing: Rinse the area with clean water.

Waste Collection: All materials used for decontamination, including absorbent materials and

wipes, must be collected and disposed of as hazardous waste.

Personal Decontamination
Immediate Action: In case of skin contact, immediately remove all contaminated clothing.[11]

Washing: Vigorously wash the affected skin with soap and plenty of water for at least 15

minutes.[10][11]

Eye Contact: If Dicrotophos comes into contact with the eyes, flush with copious amounts

of running water for a minimum of 15 minutes, holding the eyelids open.[1]

Seek Medical Attention: In all cases of exposure, seek immediate medical attention.[1][4]

Disposal Plan
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All Dicrotophos waste, including empty containers and contaminated materials, must be

treated as hazardous waste.

Container Management: Ensure waste containers are chemically compatible, in good

condition, and kept closed.[13][14]

Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the

chemical name "Dicrotophos".

Storage: Store hazardous waste in a designated and properly managed Satellite

Accumulation Area (SAA).[15] Incompatible wastes, such as acids and bases, must be

stored separately.[13]

Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health & Safety (EH&S) department.[15] Do not dispose of Dicrotophos
down the drain or in regular trash.[14][16] Incineration is the recommended disposal method

for organophosphate pesticides.[17]

Toxicity Pathway
Dicrotophos exerts its toxic effects by inhibiting the enzyme acetylcholinesterase (AChE). This

inhibition leads to an accumulation of the neurotransmitter acetylcholine (ACh) at nerve

synapses, resulting in overstimulation of the nervous system.
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Caption: Simplified Signaling Pathway of Dicrotophos Toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://assets.greenbook.net/M107415.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0676.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=2000UCKN.txt
http://cdn.chemservice.com/product/msdsnew/External/English/N-11680%20English%20SDS%20US.pdf
https://edis.ifas.ufl.edu/publication/PI061
https://pubchem.ncbi.nlm.nih.gov/compound/Dicrotophos
https://www.osha.gov/chemicaldata/262
https://s3-us-west-1.amazonaws.com/www.agrian.com/pdfs/DICROMAX_8_MSDS.pdf
https://citrusindustry.net/2024/10/07/personal-protective-equipment-pesticide-handlers/
https://citrusindustry.net/2024/10/07/personal-protective-equipment-pesticide-handlers/
https://www.ccohs.ca/oshanswers/safety_haz/landscaping/pesticides.html
https://www.fao.org/4/v8966e/V8966e06.htm
https://pesticidestewardship.org/spills/decontaminants/
https://pesticidestewardship.org/spills/decontaminants/
https://edis.ifas.ufl.edu/publication/PI010
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.agilent.com/cs/library/msds/PST-2960M100A01_NAEnglish.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/product/b1670484#personal-protective-equipment-for-handling-dicrotophos
https://www.benchchem.com/product/b1670484#personal-protective-equipment-for-handling-dicrotophos
https://www.benchchem.com/product/b1670484#personal-protective-equipment-for-handling-dicrotophos
https://www.benchchem.com/product/b1670484#personal-protective-equipment-for-handling-dicrotophos
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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